Cas no 2228381-23-3 (tert-butyl N-4-(1-bromopropan-2-yl)-2-methylphenylcarbamate)

• Product Name: tert-butyl N-4-(1-bromopropan-2-yl)-2-methylphenylcarbamate
• CAS No: 2228381-23-3
• MF: C₁₅H₂₂BrNO₂
• MW: 328.244683742523
• CID: 6184602
• PubChem ID: 165622378
• Update Time: 2025-06-10

tert-butyl N-4-(1-bromopropan-2-yl)-2-methylphenylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-4-(1-bromopropan-2-yl)-2-methylphenylcarbamate
• EN300-1886242
• 2228381-23-3
• tert-butyl N-[4-(1-bromopropan-2-yl)-2-methylphenyl]carbamate

• Inchi： 1S/C15H22BrNO2/c1-10-8-12(11(2)9-16)6-7-13(10)17-14(18)19-15(3,4)5/h6-8,11H,9H2,1-5H3,(H,17,18)
• InChI Key： URTAKJNSDPPPDI-UHFFFAOYSA-N
• SMILES： BrCC(C)C1C=CC(=C(C)C=1)NC(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 327.08339g/mol
• Monoisotopic Mass: 327.08339g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 301
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 38.3Ų

Additional information on tert-butyl N-4-(1-bromopropan-2-yl)-2-methylphenylcarbamate

Comprehensive Overview of tert-butyl N-4-(1-bromopropan-2-yl)-2-methylphenylcarbamate (CAS No. 2228381-23-3)

The compound tert-butyl N-4-(1-bromopropan-2-yl)-2-methylphenylcarbamate (CAS No. 2228381-23-3) is a specialized organic molecule that has garnered significant attention in pharmaceutical and agrochemical research. Its unique structural features, including the tert-butyl carbamate group and the bromopropane moiety, make it a valuable intermediate in synthetic chemistry. Researchers are increasingly exploring its potential applications in drug discovery, particularly in the development of kinase inhibitors and other bioactive molecules.

One of the most searched questions related to this compound is: "What is the role of tert-butyl N-4-(1-bromopropan-2-yl)-2-methylphenylcarbamate in medicinal chemistry?" The answer lies in its versatility as a building block. The tert-butyl group provides steric hindrance, which can enhance the stability of derived compounds, while the bromine atom offers a reactive site for further functionalization. This dual functionality makes it a preferred choice for constructing complex molecular architectures.

In recent years, the demand for high-purity intermediates like CAS No. 2228381-23-3 has surged, driven by advancements in high-throughput screening and combinatorial chemistry. Laboratories and manufacturers are keen on optimizing synthesis routes to improve yield and reduce environmental impact. A frequently asked question is: "How can tert-butyl N-4-(1-bromopropan-2-yl)-2-methylphenylcarbamate be synthesized efficiently?" Current methodologies often involve multi-step reactions, starting from commercially available precursors, with careful attention to reaction conditions to avoid side products.

The compound's relevance extends to material science, where its derivatives are investigated for their potential in creating advanced polymers and coatings. The methylphenyl moiety, in particular, contributes to thermal stability, a property highly sought after in high-performance materials. Researchers are also examining its role in catalysis, where it may serve as a ligand or precursor for metal-organic frameworks (MOFs).

Another trending topic is the green chemistry aspect of producing tert-butyl N-4-(1-bromopropan-2-yl)-2-methylphenylcarbamate. With growing environmental concerns, scientists are exploring solvent-free or aqueous-phase reactions to minimize waste. Questions like "Is there an eco-friendly synthesis route for CAS No. 2228381-23-3?" are becoming increasingly common in academic and industrial forums.

Quality control is another critical area of interest. Analytical techniques such as HPLC, NMR, and mass spectrometry are routinely employed to ensure the purity and identity of tert-butyl N-4-(1-bromopropan-2-yl)-2-methylphenylcarbamate. The compound's stability under various storage conditions is also a subject of ongoing research, addressing queries like "What are the optimal storage conditions for CAS No. 2228381-23-3?"

In summary, tert-butyl N-4-(1-bromopropan-2-yl)-2-methylphenylcarbamate (CAS No. 2228381-23-3) is a multifaceted compound with broad applications in pharmaceuticals, agrochemicals, and material science. Its structural complexity and reactivity make it a cornerstone in modern synthetic chemistry, while ongoing research continues to uncover new possibilities for its use. As the scientific community strives for more sustainable and efficient methodologies, this compound remains at the forefront of innovation.